Cas no 1508793-36-9 (3-Bromo-2-chloro-6,7-dihydro-5H-cyclopenta[b]pyridine)

• Product Name: 3-Bromo-2-chloro-6,7-dihydro-5H-cyclopenta[b]pyridine
• CAS No: 1508793-36-9
• MF: C₈H₇BrClN
• MW: 232.504880189896
• CID: 6349216
• PubChem ID: 82619820
• Update Time: 2025-08-02

3-Bromo-2-chloro-6,7-dihydro-5H-cyclopenta[b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-chloro-5H,6H,7H-cyclopenta[b]pyridine
• 3-Bromo-2-chloro-6,7-dihydro-5H-cyclopenta[b]pyridine
• 1508793-36-9
• SCHEMBL19049866
• EN300-6828744

• Inchi： 1S/C8H7BrClN/c9-6-4-5-2-1-3-7(5)11-8(6)10/h4H,1-3H2
• InChI Key： AYPSTXNKSOMZRS-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C2C(=C1)CCC2)Cl

Computed Properties

• Exact Mass: 230.94504g/mol
• Monoisotopic Mass: 230.94504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3-Bromo-2-chloro-6,7-dihydro-5H-cyclopenta[b]pyridine

Professional Introduction to 3-Bromo-2-chloro-6,7-dihydro-5H-cyclopenta[b]pyridine (CAS No. 1508793-36-9)

3-Bromo-2-chloro-6,7-dihydro-5H-cyclopenta[b]pyridine, with the CAS number 1508793-36-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclopenta[b]pyridine derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of both bromo and chloro substituents on the pyridine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The structural framework of 3-Bromo-2-chloro-6,7-dihydro-5H-cyclopenta[b]pyridine incorporates a fused cyclopentane ring with a pyridine moiety, which is a common motif in many biologically active molecules. This particular arrangement allows for multiple sites of functionalization, enabling chemists to modify the compound and tailor its properties for specific applications. The bromo and chloro substituents are particularly interesting because they can participate in various chemical reactions, such as cross-coupling reactions, which are widely used in the synthesis of complex organic molecules.

In recent years, there has been growing interest in developing new therapeutic agents based on heterocyclic compounds. 3-Bromo-2-chloro-6,7-dihydro-5H-cyclopenta[b]pyridine has been studied for its potential as a precursor in the synthesis of novel pharmaceuticals. Its unique structural features make it a versatile building block for designing molecules with targeted biological activities. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes and receptors that are involved in various diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of 3-Bromo-2-chloro-6,7-dihydro-5H-cyclopenta[b]pyridine is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing molecules that specifically target kinases, researchers aim to develop drugs that can modulate these pathways effectively. The bromo and chloro atoms on the pyridine ring provide handles for further chemical modifications, allowing scientists to fine-tune the interactions between the compound and its biological targets.

Recent studies have also explored the use of 3-Bromo-2-chloro-6,7-dihydro-5H-cyclopenta[b]pyridine as a scaffold for developing antiviral agents. The ability to introduce various functional groups into this molecule has enabled researchers to create derivatives with enhanced antiviral properties. These derivatives have shown potential against a range of viruses, including those that cause infectious diseases. The structural flexibility of 3-Bromo-2-chloro-6,7-dihydro-5H-cyclopenta[b]pyridine allows for the optimization of drug-like properties such as solubility, bioavailability, and metabolic stability.

The synthesis of 3-Bromo-2-chloro-6,7-dihydro-5H-cyclopenta[b]pyridine involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include halogenation reactions followed by cyclization steps to form the cyclopentane ring fused with the pyridine moiety. Advanced techniques such as transition metal catalysis have been employed to improve the efficiency of these reactions. The use of palladium or copper catalysts can facilitate cross-coupling reactions between different fragments of the molecule, leading to more complex structures.

In addition to its pharmaceutical applications, 3-Bromo-2-chloro-6,7-dihydro-5H-cyclopenta[b]pyridine has potential uses in materials science and chemical research. Its unique electronic properties make it a candidate for developing new types of organic semiconductors and conductive polymers. These materials could find applications in electronic devices such as transistors and sensors. Furthermore, the compound's reactivity allows it to serve as a model system for studying reaction mechanisms and developing new synthetic methodologies.

The future prospects for 3-Bromo-2-chloro-6,7-dihydro-5H-cyclopenta[b]pyridine are promising given its versatility and potential applications across multiple fields. Ongoing research aims to further explore its biological activities and develop new derivatives with improved efficacy and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to novel therapeutic agents that address unmet medical needs.

In conclusion,3-Bromo-2-chloro-6,7-dihydro-5H-cyclopenta[b]pyridine (CAS No. 1508793-36-9) is a fascinating compound with significant potential in pharmaceutical chemistry and beyond. Its unique structure and reactivity make it a valuable tool for synthetic chemists and medicinal researchers alike. As our understanding of its properties continues to grow,3-Bromo-2-chloro-6,7-dihydro-Hypothetical-pyridines, we can expect to see exciting developments that will impact both scientific research and clinical practice.